Cas no 56974-07-3 (4-Penten-1-one,1-(5,5-dimethyl-1-cyclohexen-1-yl)-3-methyl-)

• Product Name: 4-Penten-1-one,1-(5,5-dimethyl-1-cyclohexen-1-yl)-3-methyl-
• CAS No: 56974-07-3
• MF: C₁₄H₂₂O
• MW: 206.323884487152
• CID: 382750
• PubChem ID: 92610
• Update Time: 2025-04-19

4-Penten-1-one,1-(5,5-dimethyl-1-cyclohexen-1-yl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-1-one,1-(5,5-dimethyl-1-cyclohexen-1-yl)-3-methyl-
• 1-(5,5-dimethyl-1-cyclohexen-1-yl)-3-methylpent-4-en-1-one
• 1-(5,5-dimethylcyclohex-1-en-1-yl)-3-methylpent-4-en-1-one
• DTXSID20972452
• 56974-07-3
• EINECS 260-490-9
• SCHEMBL11373284
• NS00053983

• Inchi： 1S/C14H22O/c1-5-11(2)9-13(15)12-7-6-8-14(3,4)10-12/h5,7,11H,1,6,8-10H2,2-4H3
• InChI Key： UUQUGOSCTSPPIO-UHFFFAOYSA-N
• SMILES： O=C(CC(C=C)C)C1=CCCC(C)(C)C1

Computed Properties

• Exact Mass: 206.16716
• Monoisotopic Mass: 206.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.901
• Boiling Point: 281.2°Cat760mmHg
• Flash Point: 112.4°C
• Refractive Index: 1.471
• PSA: 17.07